Cas no 921103-32-4 (N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide)

• Product Name: N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide
• CAS No: 921103-32-4
• MF: C₂₄H₁₈N₄O₄S
• MW: 458.489123821259
• CID: 6377198
• PubChem ID: 4081832
• Update Time: 2025-05-25

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide
• 4-Quinolinecarboxamide, N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(2-thienyl)-
• AKOS024607942
• 921103-32-4
• N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carboxamide
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(thiophen-2-yl)quinoline-4-carboxamide
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylquinoline-4-carboxamide
• F1374-0675

• Inchi： 1S/C24H18N4O4S/c1-30-15-10-14(11-16(12-15)31-2)23-27-28-24(32-23)26-22(29)18-13-20(21-8-5-9-33-21)25-19-7-4-3-6-17(18)19/h3-13H,1-2H3,(H,26,28,29)
• InChI Key： SURUONTVEKAZJP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(NC2=NN=C(C3=CC(OC)=CC(OC)=C3)O2)=O)=CC=1C1SC=CC=1

Computed Properties

• Exact Mass: 458.10487624g/mol
• Monoisotopic Mass: 458.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• pka: 9.17±0.70(Predicted)

Additional information on N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide

Comprehensive Analysis of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide (CAS No. 921103-32-4)

The compound N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide (CAS No. 921103-32-4) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the quinoline core, 1,3,4-oxadiazole ring, and thiophene moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel heterocyclic compounds like N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide has surged due to their versatility in pharmaceutical development. The compound's CAS No. 921103-32-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its multi-targeted activity and low toxicity profile are often highlighted in scientific discussions, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide involves sophisticated organic reactions, including condensation and cyclization steps. The presence of dimethoxyphenyl and thiophene groups enhances its solubility and bioavailability, making it a preferred choice for drug formulation studies. Researchers are also exploring its potential as a fluorescence probe due to its inherent photophysical properties, which could revolutionize diagnostic imaging techniques.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are actively investigating molecules like CAS No. 921103-32-4 for their ability to cross the blood-brain barrier and exhibit neuroprotective effects. This aligns with the increasing public interest in brain health and cognitive enhancement, topics that dominate health-related searches online.

From a commercial perspective, N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide is gaining traction in the pharmaceutical intermediates market. Its scalability and stability under various conditions make it an attractive option for large-scale production. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the growing demand from academic and industrial clients.

Environmental and regulatory considerations are also critical when discussing CAS No. 921103-32-4. The compound's biodegradability and eco-friendly synthesis routes are frequently evaluated to ensure compliance with global sustainability standards. This resonates with the current emphasis on green chemistry and sustainable drug development, topics that are highly searched by environmentally conscious professionals.

In conclusion, N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-(thiophen-2-yl)quinoline-4-carboxamide represents a fascinating intersection of chemistry, biology, and medicine. Its multifunctional properties and broad applicability make it a subject of ongoing research and development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.